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Compound of Interest

Compound Name:
3-Fluoro-4-

(trifluoromethoxy)phenol

Cat. No.: B071302 Get Quote

Essential Safety and Handling Guide for 3-Fluoro-4-
(trifluoromethoxy)phenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Fluoro-4-(trifluoromethoxy)phenol (CAS No. 219581-07-4), ensuring the well-being of

laboratory personnel and adherence to safety protocols. The following procedures are

designed to offer clear, step-by-step guidance for safe laboratory operations.

Hazard Identification and Classification
3-Fluoro-4-(trifluoromethoxy)phenol is a hazardous substance requiring careful handling.

Based on available safety data, its primary classifications are summarized below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[1]

Skin Corrosion/Irritation Sub-category 1B
H314: Causes severe skin

burns and eye damage[1]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[1]

Hazardous to the Aquatic

Environment, Long-term
Chronic 2

H411: Toxic to aquatic life with

long lasting effects[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 3-Fluoro-4-
(trifluoromethoxy)phenol. The following table outlines the required PPE for various laboratory

operations.

Operation
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

preparing

solutions

Chemical safety

goggles and a

face shield[2]

Double-layered

nitrile or

neoprene

gloves[2]

Fully buttoned

lab coat and a

chemical-

resistant apron[2]

NIOSH-approved

respirator with an

organic vapor

cartridge

Conducting

reactions

Chemical safety

goggles

Double-layered

nitrile or

neoprene gloves

Fully buttoned

lab coat

Work within a

certified chemical

fume hood[2]

Handling spills

Chemical safety

goggles and a

face shield

Heavy-duty

chemical-

resistant gloves

(e.g., butyl

rubber)

Chemical-

resistant suit or

apron over a lab

coat

NIOSH-approved

respirator with an

organic vapor

cartridge
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe

working environment.

Preparation and Weighing
Work Area Preparation: Always handle 3-Fluoro-4-(trifluoromethoxy)phenol within a

certified chemical fume hood to minimize inhalation exposure.[2] Ensure the work area is

clean and uncluttered.

PPE: Don the appropriate PPE as specified in the table above.

Weighing: Carefully weigh the required amount of the compound in a tared, sealed container

to prevent the dispersal of dust or powder.

Reaction Setup and Execution
Glassware: Use clean, dry glassware. Ensure all connections are secure.

Reagent Addition: If the compound is a solid, add it to the reaction vessel before adding any

liquids. If it is a liquid, add it slowly and carefully to the reaction mixture.

Monitoring: Continuously monitor the reaction for any signs of an excursion (e.g.,

unexpected temperature or pressure changes).

Work-up: Quench the reaction carefully, preferably at a low temperature. Perform extractions

and subsequent steps within the fume hood.

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.
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Exposure Type First Aid Measures

Skin Contact

Immediately remove all contaminated clothing.

[3] Rinse the affected skin with copious amounts

of water for at least 15 minutes.[3] Seek

immediate medical attention.[1]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Seek immediate

medical attention.

Inhalation

Move the person to fresh air.[3] If they are not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[3] Get emergency medical help

immediately.[1]

For spills, evacuate the immediate area and alert colleagues. For a small spill within a fume

hood, use an inert absorbent material like vermiculite or sand to contain it.[3] Collect the

absorbed material into a labeled container for hazardous waste disposal.[3]

Disposal Plan
All waste containing 3-Fluoro-4-(trifluoromethoxy)phenol must be treated as hazardous

waste.

Waste Collection: Collect all waste, including reaction byproducts, contaminated materials,

and excess reagents, in a clearly labeled, sealed container.

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical

name.

Storage: Store the waste container in a designated, well-ventilated area, away from

incompatible materials.
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Disposal: Arrange for disposal through your institution's environmental health and safety

office or a certified hazardous waste management company. Do not dispose of this chemical

down the drain or in regular trash.

Workflow for Safe Handling
Caption: Workflow for the safe handling of 3-Fluoro-4-(trifluoromethoxy)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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